Ethyl (2,6-dichloropyrimidin-4-yl)glycinate

• Molecular Formula: C8H9Cl2N3O2
• Molecular Weight: 250.08 g/mol
• IUPAC Name: ethyl 2-[(2,6-dichloropyrimidin-4-yl)amino]acetate
• InChI: InChI=1S/C8H9Cl2N3O2/c1-2-15-7(14)4-11-6-3-5(9)12-8(10)13-6/h3H,2,4H2,1H3,(H,11,12,13)
• InChI Key: CECYMGDAEUTDHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC(=NC(=N1)Cl)Cl

Description

Ethyl (2,6-dichloropyrimidin-4-yl)glycinate is a useful research compound. Its molecular formula is C8H9Cl2N3O2 and its molecular weight is 250.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 27.8 g. (0.2 mole) of glycine ethyl ester hydrochloride and 42.4 g. (0.4 mole) of sodium carbonate in 300 ml. of ethanol was added 36.6 g. (0.2 mole) of 2,4,6-trichloropyrimidine. After stirring at room temperature for 2 hours the mixture was filtered. The filtrate was diluted with 300 ml. of water and the precipitate thus formed was collected, dried, and triturated with 600 ml. of boiling petroleum ether. The insoluble material was filtered off and recrystallized from ethanol-petroleum ether to afford 4.7 g. of product, m.p. 89°-91°C.